Cas no 727742-01-0 (1-(4-fluorophenyl)methylpyrrolidin-3-ol)

1-(4-Fluorophenyl)methylpyrrolidin-3-ol is a fluorinated pyrrolidine derivative with a hydroxyl group at the 3-position, offering versatility as an intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the 4-fluorophenyl moiety, enhance binding affinity and metabolic stability in bioactive molecules. The compound's chiral center allows for enantioselective applications, making it valuable in the development of optically active compounds. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties in drug design. The presence of both aromatic and aliphatic functional groups enables diverse derivatization pathways, supporting its use in medicinal chemistry and material science research. This compound is typically handled under controlled conditions due to its reactive hydroxyl group.

1-(4-fluorophenyl)methylpyrrolidin-3-ol structure

727742-01-0 structure

Product name:1-(4-fluorophenyl)methylpyrrolidin-3-ol

CAS No:727742-01-0

MF:C₁₁H₁₄FNO

MW:195.23336648941

MDL:MFCD06619781

CID:2166652

PubChem ID:24904920

1-(4-fluorophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

- 1-(4-Fluoro-benzyl)-pyrrolidin-3-ol
- 1-(4-fluorophenyl)methylpyrrolidin-3-ol
- F8888-5254
- JLCQPMJBQFEEMH-UHFFFAOYSA-N
- 727742-01-0
- 1-(4-fluorobenzyl)pyrrolidin-3-ol
- LAC23372
- CS-0268292
- EN300-296460
- AKOS012213356
- SB45686
- SCHEMBL3887454
- DB-225692
- A1-19884
- 1-[(4-fluorophenyl)methyl]pyrrolidin-3-ol
- MDL： MFCD06619781
- Inchi： InChI=1S/C11H14FNO/c12-10-3-1-9(2-4-10)7-13-6-5-11(14)8-13/h1-4,11,14H,5-8H2
- InChI Key： JLCQPMJBQFEEMH-UHFFFAOYSA-N
- SMILES： C1=C(C=CC(=C1)F)CN2CCC(C2)O

Computed Properties

Exact Mass: 195.105942232Da
Monoisotopic Mass: 195.105942232Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 23.5Å²

1-(4-fluorophenyl)methylpyrrolidin-3-ol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-296460-0.5g	1-[(4-fluorophenyl)methyl]pyrrolidin-3-ol	727742-01-0	95.0%	0.5g	$465.0	2025-03-19
Life Chemicals	F8888-5254-0.25g	1-[(4-fluorophenyl)methyl]pyrrolidin-3-ol	727742-01-0	95%+	0.25g	$647.0	2023-09-05
Enamine	EN300-296460-1g	1-[(4-fluorophenyl)methyl]pyrrolidin-3-ol	727742-01-0		1g	$485.0	2023-09-06
TRC	F144836-500mg	1-[(4-fluorophenyl)methyl]pyrrolidin-3-ol	727742-01-0		500mg	$ 210.00	2022-06-05
Life Chemicals	F8888-5254-2.5g	1-[(4-fluorophenyl)methyl]pyrrolidin-3-ol	727742-01-0	95%+	2.5g	$1436.0	2023-09-05
TRC	F144836-100mg	1-[(4-fluorophenyl)methyl]pyrrolidin-3-ol	727742-01-0		100mg	$ 70.00	2022-06-05
Fluorochem	089723-500mg	1-(4-Fluoro-benzyl)-pyrrolidin-3-ol	727742-01-0		500mg	￡229.00	2022-03-01
Enamine	EN300-296460-0.05g	1-[(4-fluorophenyl)methyl]pyrrolidin-3-ol	727742-01-0	95.0%	0.05g	$407.0	2025-03-19
Enamine	EN300-296460-2.5g	1-[(4-fluorophenyl)methyl]pyrrolidin-3-ol	727742-01-0	95.0%	2.5g	$949.0	2025-03-19
Enamine	EN300-296460-5.0g	1-[(4-fluorophenyl)methyl]pyrrolidin-3-ol	727742-01-0	95.0%	5.0g	$1406.0	2025-03-19